Cas no 2223054-14-4 (4-(3-Tolyl)thiazole-5-boronic acid pinacol ester)

• Product Name: 4-(3-Tolyl)thiazole-5-boronic acid pinacol ester
• CAS No: 2223054-14-4
• MF: C₁₆H₂₀BNO₂S
• MW: 301.21150302887
• CID: 5143507
• Update Time: 2025-05-27

4-(3-Tolyl)thiazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(3-Tolyl)thiazole-5-boronic acid pinacol ester
• Thiazole, 4-(3-methylphenyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C16H20BNO2S/c1-11-7-6-8-12(9-11)13-14(21-10-18-13)17-19-15(2,3)16(4,5)20-17/h6-10H,1-5H3
• InChI Key： WQTOOEAGRDGMPD-UHFFFAOYSA-N
• SMILES： S1C(B2OC(C)(C)C(C)(C)O2)=C(C2=CC=CC(C)=C2)N=C1

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 436.4±33.0 °C(Predicted)
• pka: 2.38±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on 4-(3-Tolyl)thiazole-5-boronic acid pinacol ester

Comprehensive Overview of 4-(3-Tolyl)thiazole-5-boronic acid pinacol ester (CAS No. 2223054-14-4)

The 4-(3-Tolyl)thiazole-5-boronic acid pinacol ester (CAS No. 2223054-14-4) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of thiazole-based boronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions. With its unique molecular structure, it enables the formation of carbon-carbon bonds, making it indispensable in the development of novel drug candidates and functional materials.

In recent years, the demand for 4-(3-Tolyl)thiazole-5-boronic acid pinacol ester has surged due to its applications in targeted drug discovery and precision medicine. Researchers are particularly interested in its role in synthesizing small-molecule inhibitors for oncology and neurodegenerative diseases. The compound's pinacol ester group enhances its stability, allowing for easier handling and storage, which is a critical factor for laboratories and industrial-scale production.

From an SEO perspective, users frequently search for terms like "thiazole boronic ester uses," "CAS 2223054-14-4 supplier," and "Suzuki-Miyaura coupling reagents." These queries reflect the growing interest in high-purity boronic acids and their derivatives. Additionally, the compound's relevance to AI-driven drug design and computational chemistry has made it a hot topic in scientific forums and patent filings.

The synthesis of 4-(3-Tolyl)thiazole-5-boronic acid pinacol ester involves a multi-step process, starting with the functionalization of the thiazole ring followed by the introduction of the boronic acid pinacol ester moiety. Its high reactivity and selectivity make it a preferred choice for constructing complex molecular architectures. This aligns with the current trend of green chemistry, as the compound often reduces the need for toxic catalysts in coupling reactions.

In the context of material science, this boronic ester is explored for its potential in organic electronics and photovoltaic devices. Its ability to form stable π-conjugated systems makes it valuable for designing organic light-emitting diodes (OLEDs) and sensors. These applications are frequently discussed in academic publications, further driving its visibility in search engines.

Quality control and analytical characterization of 4-(3-Tolyl)thiazole-5-boronic acid pinacol ester are critical for ensuring reproducibility in research. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify its purity and structural integrity. Suppliers often highlight these details to cater to the needs of pharmaceutical-grade customers.

In summary, 4-(3-Tolyl)thiazole-5-boronic acid pinacol ester (CAS No. 2223054-14-4) is a cornerstone in modern synthetic chemistry, bridging gaps between academic research and industrial applications. Its adaptability to cutting-edge technologies and alignment with sustainability goals ensure its continued relevance in scientific advancements.